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Compound of Interest

Compound Name: 4-Oxododecanedioic acid

Cat. No.: B157072 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of 4-Oxododecanedioic acid, including personal

protective equipment (PPE), operational plans, and disposal procedures.

Personal Protective Equipment (PPE)
Based on the irritant nature of dicarboxylic acids, a comprehensive PPE plan is crucial to

minimize exposure and ensure laboratory safety.[1] The following table summarizes the

recommended PPE for handling 4-Oxododecanedioic acid.
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Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids. Ensure gloves are

regularly inspected for signs of

degradation or puncture.

Eyes & Face
Safety goggles and/or face

shield

Goggles with indirect

ventilation are essential to

protect against splashes and

fumes.[2] A face shield should

be used in conjunction with

goggles when there is a higher

risk of splashing.[2]

Respiratory N95 or higher-level respirator

A respirator is crucial for

protecting against dust, fumes,

and vapors.[2] In low-fume

environments, an N95 mask

may be sufficient, while a full-

face respirator with acid gas

cartridges is recommended for

higher exposure levels.[2]

Body
Laboratory coat or chemical-

resistant coveralls

A lab coat should be worn to

protect against incidental

contact. For tasks with a higher

risk of splashes, chemical-

resistant coveralls are

recommended.

Operational Plan
A systematic approach to handling 4-Oxododecanedioic acid will ensure a safe and controlled

laboratory environment.

1. Engineering Controls:
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Ventilation: Always handle 4-Oxododecanedioic acid in a well-ventilated area, such as a

chemical fume hood, to minimize the inhalation of dust or vapors.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

2. Handling Procedures:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,

or smoke in the laboratory.

Avoid Ingestion and Inhalation: Take necessary precautions to avoid ingesting or inhaling the

substance.

3. Storage:

Container: Keep the compound in a tightly closed container.

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.

Disposal Plan
Proper disposal of 4-Oxododecanedioic acid and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste 4-Oxododecanedioic acid and any contaminated materials (e.g., gloves,

weighing paper) in a suitable, labeled, and closed container.

2. Spill Management:

In case of a spill, wear appropriate PPE.
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Carefully sweep up the solid material, avoiding dust generation, and place it in a designated

waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

3. Final Disposal:

Dispose of the chemical waste according to local, state, and federal regulations. Consult with

your institution's environmental health and safety (EHS) department for specific guidance on

chemical waste disposal.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Oxododecanedioic acid.
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Workflow for Safe Handling of 4-Oxododecanedioic Acid
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Caption: Logical workflow for the safe handling and disposal of 4-Oxododecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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